Cas no 174537-90-7 (Diethyl (6-Hydroxyhexyl)phosphonate)

• Product Name: Diethyl (6-Hydroxyhexyl)phosphonate
• CAS No: 174537-90-7
• MF: C₁₀H₂₃O₄P
• MW: 238.260984659195
• CID: 6793684
• PubChem ID: 10514074
• Update Time: 2025-06-13

Diethyl (6-Hydroxyhexyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl-6-hydroxyhexylphosphonate
• Diethyl (6-Hydroxyhexyl)phosphonate
• 174537-90-7
• MFCD24450216
• SY387901

• Inchi： 1S/C10H23O4P/c1-3-13-15(12,14-4-2)10-8-6-5-7-9-11/h11H,3-10H2,1-2H3
• InChI Key： DEEGUCPKUWITSA-UHFFFAOYSA-N
• SMILES： P(CCCCCCO)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 238.13339621g/mol
• Monoisotopic Mass: 238.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on Diethyl (6-Hydroxyhexyl)phosphonate

Comprehensive Guide to Diethyl (6-Hydroxyhexyl)phosphonate (CAS 174537-90-7): Properties, Applications, and Innovations

Diethyl (6-Hydroxyhexyl)phosphonate (CAS 174537-90-7) is a versatile organophosphorus compound with a growing presence in industrial and research applications. Its unique molecular structure, featuring a hydroxyhexyl group and a phosphonate ester, enables diverse reactivity, making it valuable in fields like polymer chemistry, agrochemicals, and material science. This article explores its properties, synthesis, and cutting-edge uses while addressing trending topics such as green chemistry and sustainable synthesis.

The compound’s CAS number 174537-90-7 is a critical identifier for researchers seeking high-purity reagents. Its phosphonate moiety offers stability against hydrolysis, while the terminal hydroxyl group allows for further functionalization—a feature leveraged in click chemistry and bioconjugation. Recent studies highlight its role in designing flame-retardant materials, a hot topic due to increasing safety regulations in electronics and textiles.

In agrochemical research, Diethyl (6-Hydroxyhexyl)phosphonate derivatives are explored as plant growth regulators or chelating agents, aligning with the demand for eco-friendly pesticides. Its biodegradability potential is under scrutiny, reflecting the industry’s shift toward sustainable agriculture. Users frequently search for "phosphonate applications in agriculture" or "hydroxyhexyl derivatives solubility," underscoring its practical relevance.

Synthetic routes to CAS 174537-90-7 often involve Michaelis-Arbuzov reactions or esterification of corresponding phosphonic acids. Optimizing these methods for low-energy processes resonates with the green chemistry movement. Analytical techniques like NMR and HPLC are essential for quality control, as purity impacts performance in coordination chemistry or nanomaterial synthesis—areas gaining traction in academic searches.

Beyond traditional uses, this compound is emerging in drug delivery systems, where its amphiphilic nature aids nanocarrier design. Queries like "phosphonate-based drug carriers" or "hydroxyhexyl linker stability" reflect this niche interest. Additionally, its role in metal-organic frameworks (MOFs) for gas storage or catalysis taps into the clean energy discourse.

Handling Diethyl (6-Hydroxyhexyl)phosphonate requires standard lab precautions, though its low volatility reduces inhalation risks. Storage recommendations (e.g., anhydrous conditions) are often searched alongside "phosphonate shelf life." Suppliers emphasize GC-MS certification to meet the demand for traceable reagents in high-throughput screening.

In summary, CAS 174537-90-7 bridges fundamental research and industrial innovation. Its adaptability to green synthesis and alignment with circular economy principles ensure continued relevance. As AI-driven discovery accelerates, compounds like this will remain pivotal in solving material science and environmental challenges.